Cas no 254744-55-3 (3-[[4-bromo-3-(1,3-dioxolan-2-yl)phenyl]methyl]-2-butyl-1,3-diazaspiro[4.4]non-1-en-4-one)

• Product Name: 3-[[4-bromo-3-(1,3-dioxolan-2-yl)phenyl]methyl]-2-butyl-1,3-diazaspiro[4.4]non-1-en-4-one
• CAS No: 254744-55-3
• MF: C₂₁H₂₇BrN₂O₃
• MW: 435.35468506813
• CID: 4642439
• Update Time: 2025-07-13

3-[[4-bromo-3-(1,3-dioxolan-2-yl)phenyl]methyl]-2-butyl-1,3-diazaspiro[4.4]non-1-en-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-BROMO-3-[1,3]DIOXOLAN-2-YL-BENZYL)-2-BUTYL-1,3-DIAZA-SPIRO[4.4]NON-1-EN-4-ONE
• 3-(4-Bromo-3-(1,3-dioxolan-2-yl)benzyl)-2-butyl-1,3-diazaspiro[4.4]non-1-en-4-one
• W11992
• A911274
• 3-[[4-bromo-3-(1,3-dioxolan-2-yl)phenyl]methyl]-2-butyl-1,3-diazaspiro[4.4]non-1-en-4-one

• Inchi： 1S/C21H27BrN2O3/c1-2-3-6-18-23-21(9-4-5-10-21)20(25)24(18)14-15-7-8-17(22)16(13-15)19-26-11-12-27-19/h7-8,13,19H,2-6,9-12,14H2,1H3
• InChI Key： XQNFMIRCNYNJRD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1OCCO1)CN1C(CCCC)=NC2(C1=O)CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 570
• XLogP3: 3.4
• Topological Polar Surface Area: 51.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-[[4-bromo-3-(1,3-dioxolan-2-yl)phenyl]methyl]-2-butyl-1,3-diazaspiro[4.4]non-1-en-4-one

Recent Advances in the Study of 3-[[4-bromo-3-(1,3-dioxolan-2-yl)phenyl]methyl]-2-butyl-1,3-diazaspiro[4.4]non-1-en-4-one (CAS: 254744-55-3)

The compound 3-[[4-bromo-3-(1,3-dioxolan-2-yl)phenyl]methyl]-2-butyl-1,3-diazaspiro[4.4]non-1-en-4-one (CAS: 254744-55-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The spirocyclic core of the molecule, combined with its brominated aromatic moiety, contributes to its high binding affinity and selectivity. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its mechanism of action at the atomic level.

In vitro and in vivo studies have demonstrated promising results, with the compound showing efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been optimized through structural modifications, making it a viable candidate for further development. These findings are supported by data published in high-impact journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters.

Despite these advancements, challenges remain, particularly in addressing potential off-target effects and improving solubility for formulation purposes. Ongoing research is exploring the compound's derivatives to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition into clinical trials.

In conclusion, 3-[[4-bromo-3-(1,3-dioxolan-2-yl)phenyl]methyl]-2-butyl-1,3-diazaspiro[4.4]non-1-en-4-one represents a promising scaffold for drug development. Its unique chemical structure and biological activity underscore its potential as a lead compound in the treatment of various diseases. Future studies should focus on optimizing its pharmacological properties and evaluating its safety profile in human trials.